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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Red 10, also known as C.I. 67000, is a synthetic anthraquinone dye characterized by its

deep red hue.[1] Structurally, it is a complex aromatic compound that is virtually insoluble in

water and most common organic solvents such as ethanol and acetone.[2][3] This inherent

insolubility poses a significant challenge for its application in aqueous environments typical of

biological research and drug development assays. However, its potential utility as a fluorescent

probe or a component in screening assays, owing to its anthraquinone core, necessitates

effective solubilization methods.[4][5]

This document provides detailed protocols for solubilizing Vat Red 10 for laboratory

applications, focusing on two primary methods: alkaline reduction (vatting) for aqueous

solutions and dissolution in specific organic solvents.

Data Presentation: Solubility of Vat Red 10
The following table summarizes the known solubility properties of Vat Red 10. Quantitative

data for organic solvents is not widely available in the public domain; therefore, qualitative

descriptions are provided based on existing literature.
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Solvent/System Temperature Solubility Citation

Water Ambient
Insoluble (312.7 ng/L

at 20°C)

Ethanol Ambient Insoluble

Acetone Ambient Insoluble

Xylene Ambient Soluble

Tetralin Ambient Soluble

Aqueous Alkaline

Reducing Solution

(Leuco form)

60°C Soluble

Experimental Protocols
Protocol 1: Solubilization in Aqueous Solution via
Alkaline Reduction (Vatting)
This protocol describes the conversion of the insoluble Vat Red 10 into its water-soluble leuco

form through a chemical reduction process. This method is suitable for preparing aqueous

stock solutions for use in various in vitro assays.

Materials:

Vat Red 10 powder

Sodium Hydroxide (NaOH)

Sodium Dithionite (Na₂S₂O₄), also known as Sodium Hydrosulfite

Deionized water

Magnetic stirrer and stir bar

Heating plate
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Appropriate personal protective equipment (gloves, safety glasses, lab coat)

Procedure:

Preparation of Alkaline Solution: In a fume hood, prepare a 0.1 M solution of NaOH in

deionized water.

Dispersion of Vat Red 10: Weigh the desired amount of Vat Red 10 powder and create a

smooth paste with a small amount of deionized water. This prevents clumping when added to

the main solution.

Vatting Process: a. Transfer the Vat Red 10 paste to a beaker containing the 0.1 M NaOH

solution. b. Place the beaker on a heating magnetic stirrer and begin stirring. c. Gently heat

the solution to 60°C. d. Once the temperature is stable, slowly add a molar excess of sodium

dithionite (typically 2-3 times the molar amount of the dye). e. Continue stirring and maintain

the temperature at 60°C for 15-20 minutes. A color change from red to a dark brown or

yellowish-brown indicates the successful reduction to the soluble leuco form.

Stock Solution Preparation: a. Once the reduction is complete, allow the solution to cool to

room temperature. b. The resulting solution is the solubilized leuco form of Vat Red 10 and

can be used as a stock solution. Note that this form is sensitive to oxidation and should be

used relatively quickly or stored under an inert atmosphere (e.g., nitrogen or argon).

Protocol 2: Solubilization in Organic Solvents
For applications requiring a non-aqueous solution, Vat Red 10 can be dissolved in specific

organic solvents.

Materials:

Vat Red 10 powder

Xylene or Tetralin

Vortex mixer or sonicator

Appropriate personal protective equipment
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Procedure:

Solvent Selection: Choose the appropriate solvent based on experimental compatibility.

Xylene and tetralin have been reported to be effective.

Dissolution: a. Weigh the desired amount of Vat Red 10 powder and add it to a suitable

container. b. Add the chosen organic solvent (xylene or tetralin) to the desired final

concentration. c. Use a vortex mixer or sonicator to aid in the dissolution process until a clear

solution is obtained. Gentle heating may be applied if necessary, but should be done with

caution in a well-ventilated fume hood due to the flammability of the solvents.
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Caption: Workflow for Aqueous Solubilization of Vat Red 10 via Vatting.
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Caption: Workflow for Solubilization of Vat Red 10 in Organic Solvents.

Applications in Research
While Vat Red 10 is predominantly used in the textile industry, its core anthraquinone structure

is of significant interest in biomedical research. Anthraquinone derivatives are known to
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possess a wide range of biological activities and have been explored as anticancer agents and

fluorescent probes for cellular imaging.

Potential as a Fluorescent Probe: The extended aromatic system of Vat Red 10 suggests it

may possess fluorescent properties. Researchers can explore the spectral properties of both

the native and the leuco forms to determine their suitability for fluorescence microscopy

applications. Anthraquinone-based dyes have been successfully used for staining cell nuclei

and other organelles.

Drug Development Screening: Solubilized Vat Red 10 can be included in high-throughput

screening assays to evaluate its cytotoxic or other biological effects on various cell lines. The

anthraquinone scaffold is a common feature in several chemotherapeutic agents.

It is important to note that the biological activity and potential cytotoxicity of Vat Red 10 are not

well-documented in publicly available literature. Therefore, appropriate safety and experimental

controls should be implemented when handling this compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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